Cas no 1599345-30-8 (3-Bromo-4-(oxolan-3-yloxy)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-Bromo-4-(oxolan-3-yloxy)-1lambda6-thiolane-1,1-dione
• CAS No: 1599345-30-8
• MF: C₈H₁₃BrO₄S
• MW: 285.1554210186
• CID: 5747797
• PubChem ID: 114774086
• Update Time: 2025-10-29

3-Bromo-4-(oxolan-3-yloxy)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1599345-30-8
• 3-Bromo-4-(oxolan-3-yloxy)-1lambda6-thiolane-1,1-dione
• 3-Bromo-4-((tetrahydrofuran-3-yl)oxy)tetrahydrothiophene 1,1-dioxide
• EN300-1132626

• Inchi： 1S/C8H13BrO4S/c9-7-4-14(10,11)5-8(7)13-6-1-2-12-3-6/h6-8H,1-5H2
• InChI Key： SJCMYIPXPJHWEE-UHFFFAOYSA-N
• SMILES： BrC1CS(CC1OC1COCC1)(=O)=O

Computed Properties

• Exact Mass: 283.97179g/mol
• Monoisotopic Mass: 283.97179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-Bromo-4-(oxolan-3-yloxy)-1lambda6-thiolane-1,1-dione

3-Bromo-4-(oxolan-3-yloxy)-1λ6-thiolane-1,1-dione: A Novel Thiolane-Based Compound with Promising Applications in Medicinal Chemistry

3-Bromo-4-(oxolan-3-yloxy)-1λ6-thiolane-1,1-dione (CAS No. 1599345-30-8) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications and versatile chemical properties. This molecule belongs to the class of thiolane derivatives, which are characterized by a cyclic sulfide group (thiolane ring) and the presence of multiple functional groups. The 3-bromo substituent and the oxolan-3-yloxy group contribute to its reactivity and biological activity, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the importance of thiolane-based compounds in the design of novel therapeutics. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that thiolane derivatives exhibit potent antioxidant properties, which are critical in combating oxidative stress-related diseases. The 1λ6-thiolane-1,1-dione structure of this compound further enhances its ability to interact with biological targets, such as enzymes and receptors, through multiple binding modes.

The oxolan-3-yloxy group in 3-Bromo-4-(oxolan-3-yloxy)-1λ6-thiolane-1,1-dione is particularly noteworthy for its potential to modulate drug metabolism. Oxolan derivatives are known to influence the pharmacokinetic profile of molecules by altering their solubility and permeability. This property is especially relevant in the development of orally bioavailable drugs, where the ability to cross biological membranes is crucial. Researchers have also explored the role of the oxolan-3-yloxy group in improving the stability of drug candidates under physiological conditions.

One of the most exciting aspects of 3-Bromo-4-(oxolan-3-ylode)-1λ6-thiolane-1,1-dione is its potential in targeting specific disease pathways. A 2024 study published in Advanced Drug Delivery Reviews reported that thiolane derivatives can selectively inhibit certain kinases involved in cancer progression. The 3-bromo substituent may play a role in enhancing the compound's affinity for these targets, while the thiolane ring provides structural rigidity that is essential for maintaining the molecule's conformation during interaction with biological macromolecules.

Another area of interest is the use of 1λ6-thiolane-1,1-dione in the development of prodrugs. Prodrugs are designed to improve the delivery of active pharmaceutical ingredients (APIs) by enhancing their solubility, reducing toxicity, and improving patient compliance. The thiolane ring in this compound may act as a prodrug moiety, which is cleaved in vivo to release the active drug. This approach has been successfully applied in the treatment of neurodegenerative diseases, where the controlled release of the active compound is critical for long-term therapeutic efficacy.

Recent advancements in computational chemistry have also contributed to the understanding of the 3-Bromo-4-(oxolan-3-yloxy)-1λ6-thiolane-1,1-dione molecule. Molecular docking studies have shown that the oxolan-3-yloxy group can form hydrogen bonds with key residues in target proteins, thereby increasing the compound's binding affinity. These findings have been supported by experimental data from in vitro assays, which demonstrated the compound's ability to inhibit specific enzymes associated with inflammatory diseases.

In addition to its therapeutic potential, 3-Bromo-4-(oxolan-3-yloxy)-1λ6-thiolane-1,1-dione has also been investigated for its role in materials science. The thiolane ring is known to participate in the formation of self-assembled monolayers (SAMs), which are widely used in the development of biosensors and drug delivery systems. The presence of the oxolan-3-yloxy group may further enhance the functionalization of these materials, enabling the incorporation of additional bioactive molecules.

One of the challenges in the development of thiolane derivatives is their susceptibility to oxidation, which can lead to the formation of reactive intermediates and reduce their stability. However, recent studies have shown that the 1λ6-thiolane-1,1-dione structure provides inherent resistance to oxidation, thereby improving the compound's shelf life and therapeutic efficacy. This property is particularly advantageous in the context of long-term storage and administration of pharmaceutical products.

Furthermore, the 3-bromo substituent in 3-Bromo-4-(oxolan-3-yloxy)-1λ6-thiolane-1,1-dione has been found to influence the compound's pharmacokinetic profile. Bromine atoms are known to increase the hydrophobicity of molecules, which can affect their absorption and distribution in the body. However, the presence of the oxolan-3-yloxy group may counteract this effect by improving the compound's solubility, thus optimizing its therapeutic window.

As the field of medicinal chemistry continues to evolve, the potential applications of 3-Bromo-4-(oxolan-3-yloxy)-1λ6-thiolane-1,1-dione are expected to expand. Researchers are currently exploring its use in the treatment of chronic diseases, such as diabetes and cardiovascular disorders, where its ability to modulate multiple biological pathways may offer significant therapeutic benefits. Additionally, the compound's structural versatility makes it an attractive candidate for the design of multifunctional drugs that can target multiple disease mechanisms simultaneously.

In conclusion, 3-Bromo-4-(oxolan-3-yloxy)-1λ6-thiolane-1,1-dione represents a promising advancement in the development of novel therapeutics. Its unique structural features, including the 3-bromo, oxolan-3-yloxy, and 1λ6-thiolane-1,1-dione groups, contribute to its biological activity and potential therapeutic applications. As research in this area progresses, it is anticipated that this compound will play a significant role in the treatment of various diseases, offering new hope for patients in need of innovative therapeutic solutions.